Cas no 2649063-96-5 (N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide)

• Product Name: N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide
• CAS No: 2649063-96-5
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 6238821
• PubChem ID: 154879740
• Update Time: 2025-07-15

N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2649063-96-5
• N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide
• EN300-7560913
• Z3687643470

• Inchi： 1S/C14H16N2O3/c1-9-2-4-10(5-3-9)12-6-11(19-16-12)7-15-14(17)13-8-18-13/h2-5,11,13H,6-8H2,1H3,(H,15,17)
• InChI Key： YWHQZHIRADKRPY-UHFFFAOYSA-N
• SMILES： O1CC1C(NCC1CC(C2C=CC(C)=CC=2)=NO1)=O

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.2Ų

Additional information on N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide

N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide (CAS No. 2649063-96-5): A Comprehensive Overview

N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide (CAS No. 2649063-96-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The molecular structure of N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide consists of an oxirane ring and a 1,2-oxazoline moiety, both of which are known for their reactivity and ability to form stable complexes with various biological targets. The presence of the 4-methylphenyl group further enhances the compound's lipophilicity and bioavailability, contributing to its potential as a drug candidate.

Recent studies have highlighted the diverse biological activities of N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}oxirane-2-carboxamide may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-y)methyl}oxirane-2-carboxamide have also been studied in detail. Oral administration of the compound in animal models has shown good absorption and distribution characteristics, with a moderate half-life that allows for sustained therapeutic effects. Furthermore, the compound has demonstrated low toxicity in both in vitro and in vivo studies, making it a promising candidate for further clinical development.

To further explore the therapeutic potential of N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-y)methyl}oxirane-2-carboxamide, several preclinical studies are currently underway. These studies aim to evaluate the compound's efficacy in various disease models and to optimize its formulation for clinical use. Additionally, efforts are being made to identify potential drug-drug interactions and to assess the long-term safety profile of the compound.

In conclusion, N-{[3-(4-methylphenyl)-4,5-dihydro-1,2-oxazol-5-y)methyl}oxirane-2-carboxamide (CAS No. 2649063-*96-*5*) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.